N~2~-isobutyl-N~2~-(4-methylbenzyl)pyrrolidine-1,2-dicarboxamide

• IUPAC Name: 2-N-[(4-methylphenyl)methyl]-2-N-(2-methylpropyl)pyrrolidine-1,2-dicarboxamide
• InChI: InChI=1S/C18H27N3O2/c1-13(2)11-20(12-15-8-6-14(3)7-9-15)17(22)16-5-4-10-21(16)18(19)23/h6-9,13,16H,4-5,10-12H2,1-3H3,(H2,19,23)
• InChI Key: UWKZHRUBROOWNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(CC(C)C)C(=O)C2CCCN2C(=O)N
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol

Description

N~2~-isobutyl-N~2~-(4-methylbenzyl)pyrrolidine-1,2-dicarboxamide, also known as IBMPD, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. IBMPD belongs to the class of pyrrolidine carboxamides and is known to have pharmacological properties that make it a promising candidate for research in the fields of medicine, biochemistry, and neuroscience.

Mechanism of Action

The mechanism of action of N~2~-isobutyl-N~2~-(4-methylbenzyl)pyrrolidine-1,2-dicarboxamide is not yet fully understood. However, it is believed to work by binding to specific receptors in the brain, which leads to a reduction in pain perception and a decrease in the symptoms of addiction and withdrawal.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to reduce pain sensitivity and increase pain tolerance. It has also been shown to reduce the symptoms of addiction and withdrawal. Additionally, this compound has been shown to have anti-inflammatory properties, which could make it a potential candidate for the development of new anti-inflammatory medications.

Advantages and Limitations for Lab Experiments

N~2~-isobutyl-N~2~-(4-methylbenzyl)pyrrolidine-1,2-dicarboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. Additionally, it has been shown to have a low toxicity profile, making it safe for use in animal studies. However, one limitation of this compound is that its mechanism of action is not yet fully understood, which could make it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several potential future directions for research involving N~2~-isobutyl-N~2~-(4-methylbenzyl)pyrrolidine-1,2-dicarboxamide. One area of future research could be to further investigate the mechanism of action of this compound and how it interacts with specific receptors in the brain. Additionally, further studies could be conducted to explore the potential use of this compound in the treatment of other conditions, such as inflammation and anxiety. Finally, research could be conducted to develop new analogs of this compound that have improved pharmacological properties and a better understanding of their mechanism of action.

Scientific Research Applications

N~2~-isobutyl-N~2~-(4-methylbenzyl)pyrrolidine-1,2-dicarboxamide has been studied for its potential applications in various fields, including medicine, biochemistry, and neuroscience. In medicine, this compound has been shown to have analgesic properties, making it a potential candidate for the development of new pain medications. This compound has also been studied for its potential use in the treatment of addiction and withdrawal symptoms.